molecular formula C8H8OS B8432604 3-(5-Methyl-2-thienyl)-2-propyne-1-ol

3-(5-Methyl-2-thienyl)-2-propyne-1-ol

Cat. No. B8432604
M. Wt: 152.22 g/mol
InChI Key: PILCHZKJLXRFBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(5-Methyl-2-thienyl)-2-propyne-1-ol is a useful research compound. Its molecular formula is C8H8OS and its molecular weight is 152.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(5-Methyl-2-thienyl)-2-propyne-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(5-Methyl-2-thienyl)-2-propyne-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H8OS

Molecular Weight

152.22 g/mol

IUPAC Name

3-(5-methylthiophen-2-yl)prop-2-yn-1-ol

InChI

InChI=1S/C8H8OS/c1-7-4-5-8(10-7)3-2-6-9/h4-5,9H,6H2,1H3

InChI Key

PILCHZKJLXRFBU-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(S1)C#CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-iodo-5-methylthiophene (5.00 g), copper(I) iodide (82 mg), triphenylphosphine (286 mg), tris(dibenzylideneacetone)dipalladium(0) chloroform adduct (445 mg), propargyl alcohol (1.91 ml), diisopropylethylamine (15.1 ml) and tetrahydrofuran (30 ml) was stirred at room temperature for 20 hr. The reaction mixture was added to water, and the mixture was extracted with ethyl acetate, washed with saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=3:1-2:1) to give the object product (1.48 g) as a brown oil.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
286 mg
Type
reactant
Reaction Step One
Quantity
1.91 mL
Type
reactant
Reaction Step One
Quantity
15.1 mL
Type
reactant
Reaction Step One
Quantity
82 mg
Type
catalyst
Reaction Step One
Quantity
445 mg
Type
catalyst
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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